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Compound of Interest

Compound Name: FR-190997

Cat. No.: B15570131

Introduction

FR-190997 is a nonpeptide, selective partial agonist for the bradykinin B2 receptor (B2R).[1][2]
Bradykinin stimulation of the B2R is known to activate oncogenic signaling pathways, such as
the ERK pathway, promoting cell growth.[2][3][4] Paradoxically, FR-190997 has demonstrated
potent antiproliferative activity in various cancer cell lines, particularly breast cancer.[2][5] This
unique characteristic makes FR-190997 a valuable tool for cancer research and drug
development.

The proposed mechanism for this antiproliferative effect involves a dual mode of action. Initially,
as an agonist, it stimulates the B2R, but this is followed by agonist-induced receptor
internalization and degradation. This process, combined with the sequestration of functional
intracellular B2 receptors, leads to the inhibition of endosomal signaling required for

proliferation.[2][3]

These application notes provide a summary of the reported in vitro efficacy of FR-190997 and a
detailed protocol for assessing its antiproliferative effects using a colorimetric cell proliferation
assay.

Data Presentation: In Vitro Efficacy of FR-190997

The following table summarizes the quantitative data on the biological activity of FR-190997 in

various human cell lines.
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Cell Line Assay Type Parameter Value Reference

MDA-MBA-231 Proliferation

ICso 0.08 uM (80 nM 2][51[6
(Breast Cancer) Assay HM ( ) [211e)
MCF-7 (Breast Proliferation
ICso 2.14 uM [2]
Cancer) Assay
Human Ocular Intracellular Caz*
o ECso 155 nM [1]
Cells Mobilization
Human Ciliary Prostaglandin
) ECso 15-19 nM [1]
Muscle (h-CM) Production
Human
Trabecular Prostaglandin
] ECso 15-19 nM [1]
Meshwork (h- Production
T™)

Signaling Pathway and Proposed Mechanism of
Action

FR-190997 acts as a partial agonist at the Bradykinin B2 Receptor (B2R), a G-protein coupled
receptor (GPCR). Its binding initiates a signaling cascade that, paradoxically, results in an
antiproliferative outcome in cancer cells.
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Preparation
1. Culture Cells 2. Prepare FR-190997
(e.g., MDA-MBA-231) Stock & Dilutions

Assay Execution

3. Seed Cells
in 96-well plate

4. Add FR-190997
(72h incubation)

5. Add Resazurin
(4h incubation)

Data Analysis

6. Measure Fluorescence
(560nm ex / 590nm em)

7. Calculate % Inhibition
& Plot Dose-Response

8. Determine ICso Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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